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Compound of Interest

Compound Name:
2-(Dimethylamino)-2-

phenylacetonitrile

CAS No.: 827-36-1

Cat. No.: B1265451

Get Quote

Welcome to the Technical Support Center for the purification of N,N-Dimethyl-2-

phenylglycinonitrile. This guide is designed for researchers, scientists, and drug development

professionals to provide in-depth technical assistance and troubleshooting for the

recrystallization of this compound. Our goal is to equip you with the scientific understanding

and practical knowledge to overcome common challenges and achieve high purity.

I. Understanding the Compound: Physicochemical
Properties
A thorough understanding of the physicochemical properties of N,N-Dimethyl-2-

phenylglycinonitrile is fundamental to developing a successful recrystallization protocol. While

specific data for this compound is not extensively published, we can infer its likely properties

from the closely related analog, N-phenylglycinonitrile.

Table 1: Physicochemical Properties of N-phenylglycinonitrile (Analogue)
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Property Value Source

Molecular Formula C₈H₈N₂ [1]

Molecular Weight 132.16 g/mol [1]

Appearance
Yellow Crystalline Low Melting

Solid
[1][2]

Melting Point 47 °C [1]

| Boiling Point | 149-150 °C @ 4 Torr |[1] |

It is crucial to experimentally determine the melting point of your synthesized N,N-Dimethyl-2-

phenylglycinonitrile, as a significant deviation from the expected value (which will be different

from the analogue) and a broad melting range are indicative of impurities.[3]

II. Troubleshooting Guide
This section addresses specific issues you may encounter during the recrystallization of N,N-

Dimethyl-2-phenylglycinonitrile in a question-and-answer format.

Q1: My compound is not dissolving in the hot solvent, or I have to use an excessive amount.

What should I do?

A1: This is a common issue that points to poor solvent selection. An ideal recrystallization

solvent should dissolve the solute sparingly at room temperature but have high solubility at its

boiling point.[4]

Causality: The polarity of your solvent may not be appropriate for N,N-Dimethyl-2-

phenylglycinonitrile. "Like dissolves like" is a guiding principle in solvent selection.[5] Given

the presence of a polar nitrile group and a nonpolar phenyl group, a solvent of intermediate

polarity is a good starting point.

Troubleshooting Steps:

Re-evaluate your solvent choice. If you are using a very nonpolar solvent like hexane, it

may not be effective. Conversely, a highly polar solvent might dissolve the compound too
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readily even at room temperature.

Conduct small-scale solubility tests. Before committing to a bulk recrystallization, test the

solubility of a small amount of your crude product in various solvents such as ethanol,

isopropanol, ethyl acetate, and toluene.[6]

Consider a solvent mixture. If a single solvent does not provide the desired solubility

profile, a two-solvent system can be effective.[7] Dissolve your compound in a minimal

amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, and

then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution

becomes turbid. Gently heat to redissolve and then allow to cool slowly.

Q2: My compound "oils out" instead of forming crystals upon cooling. How can I resolve this?

A2: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid.

This is often because the boiling point of the solvent is higher than the melting point of the

solute, or the solution is too concentrated.

Causality: The low melting point of N-phenylglycinonitrile (47 °C) suggests that N,N-

Dimethyl-2-phenylglycinonitrile may also have a relatively low melting point.[1] If the solution

is supersaturated at a temperature above the compound's melting point, it will separate as

an oil.

Troubleshooting Steps:

Lower the boiling point of your solvent system. If using a high-boiling solvent, switch to

one with a lower boiling point.

Increase the solvent volume. Add more hot solvent to the oiled-out mixture to decrease the

saturation point and redissolve the oil. Then, allow it to cool more slowly.

Promote slow cooling. Rapid cooling encourages oil formation. Allow the solution to cool to

room temperature on the benchtop before placing it in an ice bath. Insulating the flask can

also help.

Scratch the inner surface of the flask. Using a glass rod to scratch the flask at the liquid-air

interface can create nucleation sites for crystal growth.[3]
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Add a seed crystal. If you have a small amount of pure N,N-Dimethyl-2-

phenylglycinonitrile, adding a tiny crystal to the cooled solution can induce crystallization.

[3]

Q3: No crystals are forming even after the solution has cooled to room temperature and been

placed in an ice bath. What is the problem?

A3: This typically indicates that the solution is not supersaturated, meaning too much solvent

was used.

Causality: An excess of solvent will keep the compound dissolved even at low temperatures.

Troubleshooting Steps:

Reduce the solvent volume. Gently heat the solution to boil off some of the solvent. Be

careful not to evaporate too much, as this can lead to rapid crystallization and trapping of

impurities.

Induce crystallization. As mentioned previously, scratching the flask or adding a seed

crystal can initiate crystal formation.[3]

If using a two-solvent system, add more of the "poor" solvent. This will decrease the

overall solubility of your compound in the mixture.

Q4: The yield of my recrystallized product is very low. What are the likely causes?

A4: A low yield can result from several factors during the recrystallization process.

Causality and Troubleshooting Steps:

Using too much solvent: As discussed in Q3, this is a primary cause of low recovery as a

significant amount of the product remains in the mother liquor. Concentrate the mother

liquor and cool to obtain a second crop of crystals.

Premature crystallization during hot filtration: If you performed a hot filtration to remove

insoluble impurities, your compound may have crystallized on the filter paper. To prevent

this, use a pre-heated funnel and a slight excess of hot solvent.
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Washing with too much cold solvent: When washing the collected crystals, use a minimal

amount of ice-cold solvent to rinse away impurities without dissolving a significant portion

of your product.[8]

Incomplete crystallization: Ensure the solution is thoroughly cooled in an ice bath for a

sufficient amount of time to maximize crystal formation.[9]

III. Frequently Asked Questions (FAQs)
Q: What are the best starting solvents to screen for the recrystallization of N,N-Dimethyl-2-

phenylglycinonitrile?

A: Based on its structure (a tertiary aminonitrile with a phenyl group), good starting points for

solvent screening would be:

Alcohols: Ethanol, Isopropanol

Esters: Ethyl acetate

Aromatic Hydrocarbons: Toluene

Solvent/Anti-solvent systems: Ethanol/Water, Ethyl acetate/Hexane, Toluene/Hexane

Q: What are the likely impurities in my crude N,N-Dimethyl-2-phenylglycinonitrile?

A: If synthesized via a Strecker-type reaction from benzaldehyde, dimethylamine, and a

cyanide source, potential impurities could include:

Unreacted starting materials (benzaldehyde, dimethylamine).

Side products from the reaction.

Products of hydrolysis of the nitrile group if water is present.

Recrystallization is effective at removing these impurities due to differences in their solubility

profiles compared to the desired product.

Q: How do I know if my recrystallized product is pure?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.youtube.com/watch?v=qJLvB6NFnoA
https://files.blogs.baruch.cuny.edu/wp-content/blogs.dir/10689/files/2025/01/Recrystallization.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265451?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A: The purity of your recrystallized N,N-Dimethyl-2-phenylglycinonitrile can be assessed by:

Melting Point Analysis: A pure compound will have a sharp, narrow melting point range

(typically 1-2 °C).[3] A broad or depressed melting point indicates the presence of impurities.

Chromatographic Techniques: Thin-Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC) can be used to check for the presence of multiple

components.

Spectroscopic Methods: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and

Infrared (IR) spectroscopy can confirm the structure and identify any residual impurities.

IV. Experimental Protocol: General Recrystallization
of N,N-Dimethyl-2-phenylglycinonitrile
This protocol provides a general workflow. The choice of solvent and specific volumes will need

to be optimized based on your experimental observations.

Solvent Selection:

Place approximately 20-30 mg of your crude N,N-Dimethyl-2-phenylglycinonitrile into

several test tubes.

Add a few drops of different solvents (e.g., ethanol, isopropanol, ethyl acetate, toluene) to

each test tube at room temperature and observe the solubility.

Gently heat the test tubes of the insoluble samples. An ideal solvent will dissolve the

compound completely upon heating.

Allow the hot solutions to cool to room temperature, and then place them in an ice bath. A

suitable solvent will result in the formation of a good quantity of crystals.

Dissolution:

Place the crude N,N-Dimethyl-2-phenylglycinonitrile in an Erlenmeyer flask.
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Add the chosen solvent dropwise while gently heating and stirring the mixture until the

solid is completely dissolved. Use the minimum amount of hot solvent necessary.[10]

Hot Filtration (if necessary):

If insoluble impurities are present, perform a hot gravity filtration using a pre-heated funnel

to remove them. This step should be done quickly to prevent premature crystallization.[9]

Crystallization:

Allow the hot, clear solution to cool slowly to room temperature on a countertop.

Once at room temperature, place the flask in an ice bath for at least 30 minutes to

maximize crystal yield.

Isolation of Crystals:

Collect the purified crystals by vacuum filtration using a Büchner funnel.[11]

Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any

remaining soluble impurities.[8]

Drying:

Dry the purified crystals in a vacuum oven at a temperature well below the melting point to

remove any residual solvent.

V. Visual Workflow
The following diagram illustrates the decision-making process for troubleshooting common

recrystallization issues.
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Caption: Troubleshooting workflow for the recrystallization of N,N-Dimethyl-2-

phenylglycinonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. chengxinyongan.com [chengxinyongan.com]

3. m.youtube.com [m.youtube.com]

4. mt.com [mt.com]

5. people.chem.umass.edu [people.chem.umass.edu]

6. Tips & Tricks [chem.rochester.edu]

7. reddit.com [reddit.com]

8. youtube.com [youtube.com]

9. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]

10. Home Page [chem.ualberta.ca]

11. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Technical Support Center: Recrystallization of N,N-
Dimethyl-2-phenylglycinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265451/docs#technical-support-center-
recrystallization-of-n-n-dimethyl-2-phenylglycinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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